Cas no 338960-63-7 (6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME)

• Product Name: 6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• CAS No: 338960-63-7
• MF: C₂₀H₁₆Cl₂N₂OS
• MW: 403.324841499329
• CID: 5175614
• Update Time: 2025-10-31

6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

• 6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• (E)-[(2,4-dichlorophenyl)methoxy]({6-[(4-methylphenyl)sulfanyl]pyridin-3-yl}methylidene)amine
• (E)-N-[(2,4-dichlorophenyl)methoxy]-1-[6-(4-methylphenyl)sulfanylpyridin-3-yl]methanimine

• Inchi： 1S/C20H16Cl2N2OS/c1-14-2-7-18(8-3-14)26-20-9-4-15(11-23-20)12-24-25-13-16-5-6-17(21)10-19(16)22/h2-12H,13H2,1H3/b24-12+
• InChI Key： WFSLDCFWEJNBSH-WYMPLXKRSA-N
• SMILES： ClC1C=C(C=CC=1CO/N=C/C1=CN=C(C=C1)SC1C=CC(C)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• XLogP3: 6.4
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME

6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME: A Comprehensive Overview

The compound 6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME, identified by the CAS registry number 338960-6-7, represents a significant advancement in the field of organic chemistry and pharmacology. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development and related fields.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry, particularly those with sulfanyl groups. The presence of a sulfanyl group in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic agents. The nicotinaldehyde moiety further enhances its pharmacological properties, rendering it suitable for targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The incorporation of a 2,4-dichlorobenzyl group introduces additional functionality, enabling the molecule to interact with various biological targets.

Emerging research has demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities, which are crucial for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Its ability to modulate key enzymes involved in these processes has been extensively studied, with promising results reported in preclinical models.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for advanced materials such as semiconductors and sensors. Collaborative efforts between chemists and material scientists are ongoing to explore these possibilities further.

The structural versatility of 6-[(4-METHYLPHENYL)SULFANYL]NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME allows for extensive modifications, enabling researchers to tailor its properties for specific applications. This adaptability underscores its value as a platform molecule for drug discovery and material innovation.

As the demand for innovative chemical entities grows, this compound stands out as a testament to the progress in modern chemistry. Its combination of robust synthesis methods, diverse biological activities, and potential for further functionalization positions it as a key player in future scientific advancements.